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Compound of Interest

Compound Name: Oxolinic Acid-d5

Cat. No.: B563869

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Oxolinic Acid-d5, a
critical analytical tool for researchers, scientists, and professionals in drug development. This
document details its commercial availability, applications, and the technical protocols for its
use, with a focus on quantitative analysis.

Introduction to Oxolinic Acid-d5

Oxolinic Acid-d5 is the deuterium-labeled analogue of Oxolinic Acid, a synthetic quinolone
antibiotic. Due to its isotopic purity, Oxolinic Acid-d5 serves as an ideal internal standard for
the accurate quantification of Oxolinic Acid in various biological and environmental matrices.[1]
Its use in analytical methods, particularly those employing mass spectrometry, significantly
improves the precision and reliability of results by correcting for variations during sample
preparation and analysis.

The parent compound, Oxolinic Acid, functions by inhibiting bacterial DNA gyrase
(topoisomerase 1), an enzyme essential for DNA replication, transcription, and repair. This
mechanism of action makes it effective against a range of Gram-negative and some Gram-
positive bacteria. Consequently, Oxolinic Acid is utilized in veterinary medicine to treat bacterial
infections in animals, including fish in aquaculture. The presence of its residues in food
products is a regulatory concern, necessitating sensitive and accurate analytical methods for its
detection and quantification, a role for which Oxolinic Acid-d5 is perfectly suited.
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Commercial Availability

Oxolinic Acid-d5 is available from several specialized chemical suppliers that provide
reference standards for research and analytical purposes. The table below summarizes the
offerings from various commercial vendors.
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Molecular o
. Product CAS Molecular . Availability/
Supplier Weight (
Name Number Formula Notes
g/mol )
o ) Impurity
Oxolinic Acid-  1189890-98-
Veeprho DS 9 C13HeDsNOs 266.26 reference
standard.[1]
Available in 1
mg, 5 mg, 10
mg, 25 mg,
Oxolinic Acid-  1189890-98- 50 mg
Clearsynth C13HeDsNOs 266.26 -
d5 9 guantities.
Purity by
HPLC: =90%.
[2]
Available for
custom
) synthesis and
Simson o ] ]
Oxolinic Acid-  1189890-98- accompanied
Pharma C13HeDsNOs 266.26
o D5 9 by a
Limited -
Certificate of
Analysis.[3]
[4]
Biochemical
Santa Cruz o ]
) Oxolinic Acid-  14698-29-4 for
Biotechnolog C13HeDsNOs 266.26 )
ds (unlabeled) proteomics
Y research.[5]
Available as
o ) a stable
MedChemEx Oxolinic acid-  1189890-98- )
C13HeDsNOs 266.26 isotope for
press ds5 9
research use.
[6]
Nordic Biosite ~ Oxolinic acid-  1189890-98- C13HeDsNOs 266.26 Distributor for
d5 9 MedChemEx
press;
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available in 1

mg size.[7]
o ) VETRANAL®
LGC Oxolinic acid-  1189890-98- ]
C13HeDsNOs 266.26 analytical
Standards (ethyl-d5) 9
standard.[8]
HPC Analytical
D5-Oxolinic 1189890-98-
Standards ” 9 C13HeDsNOs 266.26 reference
aci
Inc. standards.[9]
Reference
Pharmaffiliate =~ Oxolinic Acid- 1189890-98-
C13HeDsNOs 266.26 standards

S d5 9
supplier.[10]

Mechanism of Action of Oxolinic Acid

The antibacterial activity of Oxolinic Acid stems from its ability to inhibit bacterial DNA gyrase.
This enzyme is crucial for introducing negative supercoils into the bacterial DNA, a process
necessary for DNA replication and transcription. Oxolinic Acid traps the gyrase-DNA complex in
a state where the DNA is cleaved, preventing the subsequent re-ligation step. This leads to the
accumulation of double-strand DNA breaks, ultimately resulting in bacterial cell death. The
following diagram illustrates this inhibitory pathway.
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Sample Preparation
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\
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4
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\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Analytical Standard: A Technical Guide to Oxolinic
Acid-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563869#commercial-suppliers-and-availability-of-
oxolinic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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